Cas no 339015-90-6 (Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 339015-90-6
• MF: C₁₂H₁₃ClF₃NO
• MW: 279.68593287468
• MDL: MFCD00793411
• CID: 3943699
• PubChem ID: 3783853
• Update Time: 2025-10-28

Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]-
• G1L
• SMR000334376
• SCHEMBL3959053
• 3-chloro-2,2-dimethyl-N-[4 (trifluoromethyl)phenyl]propanamide
• 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]propanamide
• Propanamide, 3-chloro-2,2-dimethyl-N-(4-(trifluoromethyl)phenyl)-
• HMS3604I09
• AKOS005101039
• MFCD00793411
• DB07805
• 3-chloro-2,2-dimethyl-N-(4-(trifluoromethyl)phenyl)propanamide
• PD005017
• Q27097016
• 339015-90-6
• HMS2650K09
• 3-Chloranyl-2,2-dimethyl-N-(4-(trifluoromethyl)phenyl)propanamide
• NS00069078
• CHEMBL463588
• UHV4C5JZ3C
• 2i80
• QCQZFHOGRCQNIH-UHFFFAOYSA-N
• MLS000706879
• 7L-743
• UNII-UHV4C5JZ3C

• MDL： MFCD00793411
• Inchi： 1S/C12H13ClF3NO/c1-11(2,7-13)10(18)17-9-5-3-8(4-6-9)12(14,15)16/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： QCQZFHOGRCQNIH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)C(C)(C)CCl

Computed Properties

• Exact Mass: 279.0637762Da
• Monoisotopic Mass: 279.0637762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.8±42.0 °C at 760 mmHg
• Flash Point: 175.6±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]-

Recent Advances in the Study of Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]- (CAS: 339015-90-6)

Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]-, with the CAS number 339015-90-6, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl and chloro-dimethyl substituents, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The unique structural features of this molecule suggest promising biological activities, making it a focal point for researchers aiming to explore its pharmacological properties.

Recent studies have focused on the synthesis and optimization of Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]- to enhance its bioavailability and therapeutic efficacy. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to achieve higher yields and purity. These innovations are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological pathways. For instance, research has indicated its activity as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. The trifluoromethyl group, in particular, has been shown to enhance the compound's binding affinity to target proteins, thereby improving its inhibitory effects. These findings underscore the compound's relevance in the development of novel anti-inflammatory and anticancer agents.

Further investigations into the pharmacokinetics and pharmacodynamics of Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]- have revealed favorable absorption and distribution profiles. The compound exhibits moderate plasma protein binding and good penetration into target tissues, which are desirable characteristics for drug candidates. However, challenges related to metabolic stability and potential toxicity require further optimization to ensure its safety and efficacy in human trials.

The therapeutic potential of this compound extends beyond its immediate applications. Researchers are exploring its use in combination therapies, where it may synergize with other drugs to enhance treatment outcomes. Additionally, its structural versatility allows for the development of derivatives with tailored properties, opening new avenues for drug discovery. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which provide insights into the molecular determinants of its biological activity.

In conclusion, Propanamide, 3-chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]- (CAS: 339015-90-6) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on addressing the remaining challenges, such as metabolic stability and toxicity, to fully realize its therapeutic potential. The continued exploration of this compound and its derivatives is expected to contribute significantly to the advancement of chemical biology and medicine.